Cas no 1261990-41-3 (4-(3-t-Butylsulfamoylphenyl)-3-methylbenzoic acid)

• Product Name: 4-(3-t-Butylsulfamoylphenyl)-3-methylbenzoic acid
• CAS No: 1261990-41-3
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• MDL: MFCD18323169
• CID: 5168155
• Update Time: 2026-03-04

4-(3-t-Butylsulfamoylphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-t-Butylsulfamoylphenyl)-3-methylbenzoic acid
• 4-[3-(Tert-butylsulfamoyl)phenyl]-3-methylbenzoic acid

• MDL： MFCD18323169
• Inchi： 1S/C18H21NO4S/c1-12-10-14(17(20)21)8-9-16(12)13-6-5-7-15(11-13)24(22,23)19-18(2,3)4/h5-11,19H,1-4H3,(H,20,21)
• InChI Key： PACRKICXZICFTQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC(C(=O)O)=CC=2C)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 546
• XLogP3: 3.4
• Topological Polar Surface Area: 91.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives